Cas no 114423-98-2 (1,\u200b2,\u200b3,\u200b4,\u200b7,\u200b8-\u200bHexachloro-dibenzofuran-\u200b13C12)

• Product Name: 1,\u200b2,\u200b3,\u200b4,\u200b7,\u200b8-\u200bHexachloro-dibenzofuran-\u200b13C12
• CAS No: 114423-98-2
• MF: C₁₂H₂Cl₆O
• MW: 386.773535251617
• CID: 188357
• Update Time: 2025-06-16

1,\u200b2,\u200b3,\u200b4,\u200b7,\u200b8-\u200bHexachloro-dibenzofuran-\u200b13C12 Chemical and Physical Properties

Names and Identifiers

• Dibenzofuran-13C12,1,2,3,4,7,8-hexachloro- (9CI)
• Dibenzofuran-13C12, 1,2,3,4,7,8-hexachloro-
• 1,\u200b2,\u200b3,\u200b4,\u200b7,\u200b8-\u200bHexachloro-dibenzofuran-\u200b13C12

• Inchi： 1S/C12H2Cl6O/c13-4-1-3-6(2-5(4)14)19-12-7(3)8(15)9(16)10(17)11(12)18/h1-2H/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1
• InChI Key： LVYBAQIVPKCOEE-WCGVKTIYSA-N
• SMILES： Cl[13C]1=[13C]([13C](=[13C]([13C]2=[13C]1[13C]1[13CH]=[13C]([13C](=[13CH][13C]=1O2)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 385.861
• Monoisotopic Mass: 383.864
• Isotope Atom Count: 12
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 13.1

Experimental Properties

• Density: 1.766
• Refractive Index: 1.717

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Chlorinated dibenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans Chlorinated dibenzofurans

Additional information on 1,\u200b2,\u200b3,\u200b4,\u200b7,\u200b8-\u200bHexachloro-dibenzofuran-\u200b13C12

Chemical Profile of CAS No. 114423-98-2 and 1,2,3,4,7,8-Hexachlorodibenzofuran-13C12

The compound identified by the CAS No. 114423-98-2 is a specialized derivative within the class of chlorinated dibenzofurans. This chemical entity has garnered significant attention in the field of medicinal chemistry due to its unique structural and electronic properties. The 1,2,3,4,7,8-Hexachlorodibenzofuran-13C12 variant, in particular, incorporates a stable isotope label at the carbon-12 position, which enhances its utility in analytical and research applications.

Chlorinated dibenzofurans are a subset of polychlorinated aromatic hydrocarbons (PCAHs) that exhibit distinct reactivity and biological profiles compared to their parent compounds. The hexachlorodibenzofuran derivatives are known for their potential in modulating various biochemical pathways, making them valuable scaffolds for drug discovery initiatives. The introduction of deuterium or carbon-13 labeling in these molecules allows for advanced spectroscopic studies and metabolic tracing, which are critical in understanding drug metabolism and pharmacokinetics.

Recent advancements in the synthesis of 1,2,3,4,7,8-Hexachlorodibenzofuran-13C12 have enabled researchers to access this compound with high purity and yield. These improvements are attributable to the development of greener synthetic methodologies that minimize waste and energy consumption. Such innovations align with the broader goals of sustainable chemistry and are increasingly adopted in industrial-scale production.

The structural complexity of hexachlorodibenzofuran derivatives makes them promising candidates for exploring novel therapeutic applications. For instance, studies have demonstrated their potential role in inhibiting certain enzymes implicated in inflammatory responses. The chlorine atoms at specific positions enhance binding affinity to biological targets, while the isotope-labeled variant provides a means to monitor interactions non-invasively using nuclear magnetic resonance (NMR) techniques.

In academic research circles, the CAS No. 114423-98-2 compound has been employed as a reference standard for developing high-performance liquid chromatography (HPLC) methods. Its well-characterized properties facilitate the accurate quantification of related analytes in environmental and biological samples. This has practical implications for regulatory compliance and toxicological assessments.

The 1,2,3,4,7,8-Hexachlorodibenzofuran-13C12 label variant is particularly useful in mechanistic studies where isotopic labeling helps elucidate reaction pathways. Researchers have leveraged this tool to investigate the metabolic fate of chlorinated dibenzofurans in vitro and in vivo models. Such insights are crucial for designing safer pharmaceuticals with minimized off-target effects.

From a commercial perspective, manufacturers specializing in fine chemicals have optimized processes for producing these derivatives under controlled conditions. This ensures that researchers receive materials with consistent quality for their experiments. The demand for labeled compounds like hexachlorodibenzofuran derivatives is expected to rise as techniques for stable isotope incorporation become more refined.

The integration of computational chemistry into the study of these compounds has accelerated the discovery pipeline. Molecular modeling predictions help identify optimal analogs with enhanced efficacy or reduced toxicity before experimental validation. This interdisciplinary approach underscores the importance of collaboration between chemists and bioinformaticians.

Future directions in this field may explore the synthesis of novel analogs by modifying substitution patterns or introducing different heteroatoms into the dibenzofuran core. Such modifications could unlock new biological activities relevant to neurological disorders or cancer therapy. The versatility of chlorinated aromatic systems makes them an attractive platform for innovation.